Cas no 2228436-29-9 (2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid)

• Product Name: 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• CAS No: 2228436-29-9
• MF: C₁₂H₁₀F₄O₃
• MW: 278.199617862701
• CID: 6376480
• PubChem ID: 165833339
• Update Time: 2025-05-25

2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• 2228436-29-9
• 2-{1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}-2-hydroxyacetic acid
• EN300-1959252

• Inchi： 1S/C12H10F4O3/c13-8-2-1-6(5-7(8)12(14,15)16)11(3-4-11)9(17)10(18)19/h1-2,5,9,17H,3-4H2,(H,18,19)
• InChI Key： BSCSFLMSJUBKII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 278.05660683g/mol
• Monoisotopic Mass: 278.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid

Comprehensive Overview of 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2228436-29-9)

2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2228436-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring with a hydroxyacetic acid moiety, further functionalized with fluoro and trifluoromethyl groups. These modifications enhance its potential as a bioactive intermediate, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid has surged, driven by their improved metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for drug discovery, where the trifluoromethyl group is known to enhance lipophilicity and binding affinity. This aligns with current trends in precision medicine and targeted drug delivery, making the compound a subject of frequent queries in academic and industrial databases.

The synthesis of CAS No. 2228436-29-9 typically involves multi-step organic reactions, including cyclopropanation and hydroxylation processes. Its stereochemistry and regioselectivity are critical factors influencing its applications, a topic often explored in peer-reviewed journals. Environmental and regulatory considerations also play a role, as the compound's biodegradability and eco-toxicity profile are under scrutiny to meet modern green chemistry standards.

From an industrial perspective, 2-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid is valued for its versatility. It serves as a precursor in the synthesis of small-molecule inhibitors and enzyme modulators, addressing pressing needs in oncology and inflammatory diseases. Its structure-activity relationship (SAR) is a frequent search term among medicinal chemists aiming to optimize lead compounds.

Emerging applications of this compound extend to material science, where its fluorine-rich structure contributes to the development of high-performance polymers and coatings. This interdisciplinary relevance underscores its importance in both academic and commercial spheres, making it a recurring keyword in patent literature and R&D reports.

In summary, CAS No. 2228436-29-9 represents a compelling case study in modern chemical innovation. Its integration into drug design, agrochemicals, and advanced materials highlights its broad utility, while ongoing research continues to uncover new potentials. For professionals seeking high-purity intermediates or custom synthesis solutions, this compound remains a focal point of exploration and development.